Cas no 68-81-5 ( )

• Product Name: &nbsp
• CAS No: 68-81-5
• MF: C₁₂H₈N₂O₄
• MW: 244.202922821045
• CID: 972165
• PubChem ID: 135441735
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,6-PHENAZINEDIOL5,10-DIOXIDE
• 1, 5,10-dioxide
• 1,10-dioxide
• 1,6-dihydroxyphenazine 5,10-dioxide
• 1,6-dihydroxyphenazine-5,10-dioxide
• 1.6-Dihydroxy-phenazin-5.10-dioxyd
• 5,10-Dioxy-phenazin-1,6-diol
• 5,10-dioxy-phenazine-1,6-diol
• 5,6-dihydroxyphenazin-1(5H)-one 10-oxide
• AC1L23HG
• Crystallojodinin A
• Iodinin
• Iodinine
• NCI60_003788
• NSC402910
• 5,10-dioxidophenazine-5,10-diium-1,6-diol
• SCHEMBL3583519
• 1,6-Phenazinediol, 5,10-dioxide
• 68-81-5
• NSC-402910
• 5,6-dihydroxy-10-oxidophenazin-10-ium-1-one
• 1,6-Phenazinediol 5,10-dioxide
• IODININ [MI]
• CHEMBL1987496
• G1239096EO
• Q27278504
•  

• Inchi： 1S/C12H8N2O4/c15-9-5-1-3-7-11(9)14(18)8-4-2-6-10(16)12(8)13(7)17/h1-6,15-16H
• InChI Key： NBMOVCYIGUDQJE-UHFFFAOYSA-N
• SMILES： [O-][N+]1C2C=CC=C(C=2[N+](=C2C=CC=C(C=12)O)[O-])O

Computed Properties

• Exact Mass: 244.04844
• Monoisotopic Mass: 244.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 91.4Ų

Experimental Properties

• PSA: 86.84
• pka: 12.5(at 25℃)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phenazines and derivatives